Cas no 28673-51-0 (1-Cyclohexene-1-aceticacid, 4-cyclohexyl-a-methyl-)
28673-51-0 structure
Product Name:1-Cyclohexene-1-aceticacid, 4-cyclohexyl-a-methyl-
CAS No:28673-51-0
MF:C15H24O2
MW:236.349864959717
CID:277727
PubChem ID:206757
Update Time:2025-04-19
1-Cyclohexene-1-aceticacid, 4-cyclohexyl-a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexene-1-aceticacid, 4-cyclohexyl-a-methyl-
- 2-(4-cyclohexylcyclohexen-1-yl)propanoic acid
- 4-Cyclohexyl-alpha-methyl-1-cyclohexene-1-acetic acid
- DTXSID10951332
- 28673-51-0
- 2-[[[1,1'-Bi(cyclohexan)]-3-en]-4-yl]propanoic acid
- 1-Cyclohexene-1-acetic acid, 4-cyclohexyl-alpha-methyl-
- Acide alpha-(cyclohexyl-4 cyclohexen-1 yl) propionique
- Acide alpha-(cyclohexyl-4 cyclohexen-1 yl) propionique [French]
- Propanoic acid, 2-(4-cyclohexyl-1-cyclohexen-1-yl)-
-
- Inchi: 1S/C15H24O2/c1-11(15(16)17)12-7-9-14(10-8-12)13-5-3-2-4-6-13/h7,11,13-14H,2-6,8-10H2,1H3,(H,16,17)
- InChI Key: VKNIBPAITNJYAK-UHFFFAOYSA-N
- SMILES: OC(C(C)C1=CCC(CC1)C1CCCCC1)=O
Computed Properties
- Exact Mass: 236.178
- Monoisotopic Mass: 236.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.052
- Boiling Point: 362.4°Cat760mmHg
- Flash Point: 259.3°C
- Refractive Index: 1.521
- PSA: 37.30000
- LogP: 4.01390
1-Cyclohexene-1-aceticacid, 4-cyclohexyl-a-methyl- Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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